
Ine-963: A Technical Guide for Drug
Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ine-963

Cat. No.: B10827894 Get Quote

An In-depth Overview of the Potent Antimalarial Candidate INE-963, Detailing its Chemical

Structure, Physicochemical Properties, Pharmacological Activity, and Preclinical Profile.

Executive Summary
Ine-963 is a novel, potent, and fast-acting blood-stage antimalarial agent with the potential for a

single-dose cure for uncomplicated malaria.[1][2][3] Developed by the Novartis Institute for

Tropical Diseases, this compound emerged from a lead optimization program of a 5-aryl-2-

amino-imidazothiadiazole (ITD) series, identified through phenotypic screening against

Plasmodium falciparum.[4] Ine-963 exhibits nanomolar potency against both drug-sensitive and

drug-resistant strains of P. falciparum and P. vivax.[1][5][6] Preclinical studies have

demonstrated its artemisinin-like kill kinetics, a high barrier to resistance, and a favorable

pharmacokinetic profile across multiple species, culminating in its progression to Phase 1

clinical trials.[1][4]

Chemical Structure and Physicochemical Properties
Ine-963 is a lipophilic base belonging to the imidazothiadiazole class of compounds.[1] Its

detailed chemical and physicochemical properties are summarized below.

Table 1: Chemical and Physicochemical Properties of Ine-963
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Property Value Reference(s)

IUPAC Name

4-(aminomethyl)-1-(5-(6-

isopropyl-2-methoxypyridin-3-

yl)imidazo[2,1-b][1][2]

[7]thiadiazol-2-yl)piperidin-4-ol

[2]

CAS Number 2640567-43-5 (free base) [2][6]

Chemical Formula C₁₉H₂₆N₆O₂S [2][6]

Molecular Weight 402.52 g/mol [2]

SMILES Code

OC1(CN)CCN(C2=NN3C(S2)=

NC=C3C4=C(OC)N=C(C(C)C)

C=C4)CC1

[2]

Appearance Solid powder [2]

pKa 8.7 [1]

log D (pH 7.4) 3.1 [1]

XLogP 2.04 [7]

Topological Polar Surface Area 130.04 Å² [7]

Hydrogen Bond Donors 2 [7]

Hydrogen Bond Acceptors 6 [7]

Rotatable Bonds 5 [7]

Pharmacological Profile
Ine-963 is characterized by its potent antiplasmodial activity, rapid parasite clearance, and high

selectivity. Its biological target in the parasite has not yet been identified.[1]

In Vitro Efficacy
Ine-963 demonstrates excellent potency against a wide range of Plasmodium parasites,

including numerous drug-resistant cell lines.[1][5][6]
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Table 2: In Vitro Antiplasmodial Activity of Ine-963

Parasite Strain/Isolate EC₅₀ Value (nM) Reference(s)

P. falciparum 3D7 (drug-

sensitive)
3.0 - 6.0 [1][3][6]

P. falciparum Drug-Resistant

Cell Lines (>15)
0.5 - 15 [1][5][6]

P. falciparum Clinical Isolates

(Uganda)
0.4 [3]

P. falciparum Clinical Isolates

(Brazil)
2.0 [3]

P. vivax Clinical Isolates

(Brazil)
3.0 [3]

P. falciparum & P. vivax

Isolates (Brazil & Uganda)
0.01 - 7.0 [1][5][6]

In Vitro Parasite Kill Rate
Ine-963 exhibits rapid, "artemisinin-like" killing kinetics, achieving a parasite clearance time

(PCT) of less than 24 hours.[1][2][6]

In Vitro Selectivity and Cytotoxicity
A key feature of Ine-963 is its high selectivity for the parasite over human cells, demonstrated

by its minimal inhibition of human kinases and low cytotoxicity.[1]

Table 3: In Vitro Selectivity and Cytotoxicity of Ine-963
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Assay/Cell Line Endpoint Value (µM) Reference(s)

Human Kinase Panel

(468 kinases)
% Inhibition at 10 µM

Inhibited only 10/468

kinases (<10% of

control)

[1]

Human Haspin Kinase IC₅₀ 5.5 [3]

Human FLT3 Kinase IC₅₀ 3.6 [3]

HepG2 (Human Liver) CC₅₀ 6.7 [3]

K562 (Human

Leukemia)
CC₅₀ 6.0 [3]

MT4 (Human T-cell) CC₅₀ 4.9 [3]

In Vivo Efficacy
In preclinical animal models, Ine-963 demonstrated complete parasite clearance and curative

potential.

Table 4: In Vivo Efficacy of Ine-963

Animal Model Dosing Regimen Outcome Reference(s)

P. falciparum-

humanized SCID

mouse model

Single dose of 30

mg/kg
Fully curative [1]

P. falciparum-infected

mouse model

Four oral doses of 30

mg/kg

>99.9% parasitemia

reduction at day 5; no

recrudescence at day

60

[6]

Pharmacokinetic Profile
Pharmacokinetic studies in mice, rats, and dogs have shown that Ine-963 has good

bioavailability and a long half-life, supporting the potential for infrequent dosing regimens.[1][8]
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Table 5: Pharmacokinetic Properties of Ine-963 Across Species

Parameter Value Species Reference(s)

Half-life (T₁/₂) 15 - 24 hours Mice, Rats, Dogs [1][8]

Oral Bioavailability

(%F)
39 - 74% Mice, Rats, Dogs [8]

Blood Clearance Low Mice, Rats, Dogs [8]

Volume of Distribution

(Vss)
High Mice, Rats, Dogs [8]

Experimental Protocols
The following sections detail the methodologies used to generate the preclinical data for Ine-
963.

In Vitro P. falciparum Growth Inhibition Assay
The half-maximal effective concentration (EC₅₀) of Ine-963 against P. falciparum was

determined using a standardized SYBR Green I-based fluorescence assay.

Parasite Culture: Asexual blood stages of P. falciparum (e.g., 3D7 strain) were maintained in

continuous culture with human erythrocytes in RPMI 1640 medium supplemented with

Albumax II, hypoxanthine, and gentamicin. Cultures were synchronized at the ring stage

prior to the assay.

Assay Setup: Synchronized ring-stage parasites were diluted to 1% parasitemia and 1%

hematocrit. The parasite suspension was added to 96-well plates containing serial dilutions

of Ine-963.

Incubation: Plates were incubated for 72 hours at 37°C under a gas mixture of 5% CO₂, 5%

O₂, and 90% N₂.

Lysis and Staining: After incubation, cells were lysed, and parasite DNA was stained by

adding a lysis buffer containing the fluorescent dye SYBR Green I.
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Data Acquisition: Fluorescence was measured using a plate reader with appropriate

excitation and emission wavelengths.

Data Analysis: The fluorescence readings were normalized to untreated controls, and EC₅₀

values were calculated by fitting the dose-response data to a four-parameter logistic model

using graphing software (e.g., GraphPad Prism).

Human Kinase Inhibition Assay
The selectivity of Ine-963 was assessed by profiling its activity against a broad panel of human

kinases.

Assay Principle: The assay measures the ability of Ine-963 to inhibit the activity of a specific

kinase. This is typically done using a fluorescence- or luminescence-based method that

quantifies either the phosphorylation of a substrate or the depletion of ATP.

Procedure: Recombinant human kinases were incubated with a specific substrate and ATP in

the presence of a fixed concentration of Ine-963 (e.g., 10 µM).

Detection: After incubation, a detection reagent was added to quantify the kinase activity. For

IC₅₀ determination, serial dilutions of Ine-963 were used.

Data Analysis: The percentage of kinase inhibition relative to a DMSO control was

calculated. For IC₅₀ values, dose-response curves were generated and fitted to a suitable

model.

In Vitro Cytotoxicity Assay
The cytotoxicity of Ine-963 against human cell lines (e.g., HepG2, K562, MT4) was determined

to assess its therapeutic index.

Cell Culture: Human cell lines were cultured in appropriate media and conditions as

recommended by the supplier.

Assay Setup: Cells were seeded into 96-well plates and allowed to attach overnight. The

following day, the medium was replaced with fresh medium containing serial dilutions of Ine-
963.
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Incubation: Plates were incubated for 72 hours at 37°C with 5% CO₂.

Viability Measurement: Cell viability was assessed using a commercially available assay,

such as one based on the measurement of ATP (e.g., CellTiter-Glo) or metabolic activity

(e.g., AlamarBlue).

Data Analysis: The signal was normalized to vehicle-treated controls, and the half-maximal

cytotoxic concentration (CC₅₀) was determined by fitting the data to a dose-response curve.

In Vivo Efficacy in P. falciparum-Humanized SCID Mouse
Model
The in vivo antimalarial activity was evaluated in a severe combined immunodeficient (SCID)

mouse model engrafted with human erythrocytes.

Animal Model: SCID mice were engrafted with human red blood cells to allow for the

propagation of P. falciparum.

Infection: Engrafted mice were infected intravenously with P. falciparum-infected

erythrocytes.

Drug Administration: Once a stable parasitemia was established, mice were treated orally

with Ine-963 at specified doses (e.g., a single 30 mg/kg dose). A vehicle control group was

included.

Monitoring: Parasitemia was monitored daily by microscopic examination of Giemsa-stained

thin blood smears.

Efficacy Assessment: The efficacy of the compound was determined by the reduction in

parasitemia compared to the control group. A complete cure is defined as the absence of

detectable parasites through the end of the follow-up period (e.g., 60 days).

Visualizations
Key Attributes of Ine-963
The following diagram summarizes the core strengths of Ine-963 that make it a promising

antimalarial candidate.
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Key Pharmacological Properties

Ine-963

High Potency
(EC50: 0.4-15 nM)

Fast-Acting
(PCT < 24h)

Broad Spectrum
(Incl. resistant strains)

High Selectivity
(>1000-fold vs human cells) High Barrier to Resistance Favorable PK

(Long T1/2, Good %F)

Click to download full resolution via product page

Caption: Core pharmacological attributes of the antimalarial candidate Ine-963.

Ine-963 Drug Discovery and Development Workflow
This diagram illustrates the workflow that led to the identification and advancement of Ine-963.
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Caption: Workflow for the discovery and development of Ine-963.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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